3-(3-hydroxy-3-methylbutyl)-N-[2-(1H-imidazol-1-yl)propyl]benzamide

• IUPAC Name: 3-(3-hydroxy-3-methylbutyl)-N-(2-imidazol-1-ylpropyl)benzamide
• InChI: InChI=1S/C18H25N3O2/c1-14(21-10-9-19-13-21)12-20-17(22)16-6-4-5-15(11-16)7-8-18(2,3)23/h4-6,9-11,13-14,23H,7-8,12H2,1-3H3,(H,20,22)
• InChI Key: RMVDTVJZNRLGBS-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=CC=CC(=C1)CCC(C)(C)O)N2C=CN=C2
• Molecular Formula: C18H25N3O2
• Molecular Weight: 315.4 g/mol

Description

3-(3-hydroxy-3-methylbutyl)-N-[2-(1H-imidazol-1-yl)propyl]benzamide is a useful research compound. Its molecular formula is C18H25N3O2 and its molecular weight is 315.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 315.19467705 g/mol and the complexity rating of the compound is 387. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Pharmacokinetics and Tissue Distribution

A study investigated the pharmacokinetics, metabolism, and tissue distribution of a novel ALK5 inhibitor, which is relevant due to its suppression of renal and hepatic fibrosis and anti-metastatic effects in breast cancer models. The compound showed high oral bioavailability and was readily distributed into liver, kidneys, and lungs, suggesting its potential as an effective oral anti-fibrotic drug (Kim et al., 2008).

Antioxidant and Antibacterial Activities

New benzamide compounds synthesized from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid exhibited significant antioxidant, free radical scavenging, and metal chelating activity, showing potential for various medical and industrial applications (Yakan et al., 2020).

Anthelmintic Activity

Another study focused on the anthelmintic activity of synthesized N-[3-{(1H-benzo[d]imidazol-2-ylthio) methyl}-5-mercapto-4H-1, 2, 4-triazol-4yl]-2-substituted phenoxy acetamide compounds. These compounds demonstrated good anthelmintic activity against Pheretima posthumous, comparable to standard drugs like Albendazole and Piperazine (Kumar & Sahoo, 2014).

Supramolecular Gelators

Research into N-(thiazol-2-yl) benzamide derivatives as new series of supramolecular gelators highlighted the role of methyl functionality and S⋯O interaction in gelation behavior, providing insights into molecular design principles for developing new materials (Yadav & Ballabh, 2020).

Potential Cannabinoid Receptor Activity

A seizure by German customs authorities led to the identification of novel compounds, including thiazolylindoles and a benzimidazole, which are suspected to have cannabinoid receptor activity. This finding suggests potential new pathways for the development of cannabinoid-related therapeutics (Westphal et al., 2015).